Cas no 1804210-74-9 (7-Bromobenzo[d]oxazole-2-acetonitrile)
![7-Bromobenzo[d]oxazole-2-acetonitrile structure](https://ossimg.kuujia.com/scimg/1804500/1804210-74-9x500.png)
1804210-74-9 structure
Product Name:7-Bromobenzo[d]oxazole-2-acetonitrile
CAS No:1804210-74-9
MF:C9H5BrN2O
MW:237.052800893784
CID:4818966
Update Time:2025-09-27
7-Bromobenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromobenzo[d]oxazole-2-acetonitrile
-
- Inchi： 1S/C9H5BrN2O/c10-6-2-1-3-7-9(6)13-8(12-7)4-5-11/h1-3H,4H2
- InChI Key： PAMIUNDCHTUYOI-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1OC(CC#N)=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8
7-Bromobenzo[d]oxazole-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003222-250mg |
7-Bromobenzo[d]oxazole-2-acetonitrile |
1804210-74-9 | 98% | 250mg |
$5,265.17 | 2022-04-02 | |
| Alichem | A081003222-500mg |
7-Bromobenzo[d]oxazole-2-acetonitrile |
1804210-74-9 | 98% | 500mg |
$7,885.61 | 2022-04-02 | |
| Alichem | A081003222-1g |
7-Bromobenzo[d]oxazole-2-acetonitrile |
1804210-74-9 | 98% | 1g |
$13,430.50 | 2022-04-02 |
7-Bromobenzo[d]oxazole-2-acetonitrile Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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